3-Fluoro-4-(4-methoxyphenoxy)aniline hydrochloride
Overview
Description
3-Fluoro-4-(4-methoxyphenoxy)aniline hydrochloride is a chemical compound with the molecular formula C13H13ClFNO2 . It has an average mass of 269.699 Da and a monoisotopic mass of 269.061890 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms . The exact spatial arrangement of these atoms can be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Genotoxic Activities of Aniline Derivatives
Aniline hydrochloride, a related compound, has shown a spectrum of effects including tumorigenic activities in rats' spleens due to its or its metabolites' genotoxic potential. This highlights the importance of understanding the genotoxicity of aniline derivatives, including 3-Fluoro-4-(4-methoxyphenoxy)aniline hydrochloride, for safety assessments in environmental and industrial contexts (Bomhard & Herbold, 2005).
Fluorescent Chemosensors
Compounds based on 4-methyl-2,6-diformylphenol (DFP) demonstrate the potential for developing fluorescent chemosensors, which can detect various analytes with high selectivity and sensitivity. This suggests that derivatives of aniline hydrochloride, such as this compound, could be valuable in creating sensitive detection systems for environmental monitoring and analytical chemistry applications (Roy, 2021).
Nucleophilic Aromatic Substitution Reactions
The study of nucleophilic aromatic substitution reactions, including those involving nitro-group substitutions, can be essential for understanding the chemical behavior of compounds like this compound. These reactions are fundamental in organic synthesis, potentially offering pathways to synthesize new materials and intermediates for pharmaceuticals and other industrial applications (Pietra & Vitali, 1972).
Lignin Acidolysis and Model Compounds
Investigations into the acidolysis of lignin and lignin model compounds, such as those containing methoxyphenoxy groups, provide insights into the breakdown and valorization of lignin, a major renewable resource. This research could help develop sustainable methods for converting lignin into valuable chemicals, including those structurally similar to this compound (Yokoyama, 2015).
Fluoroquinolones Synthesis
While not directly related, the synthesis and study of fluoroquinolones, a class of antibacterial agents, underscore the broader importance of fluoro-substituted compounds in medicinal chemistry. Research in this area highlights the continuous need for innovative synthetic methodologies that could be applicable to a wide range of fluorinated compounds, including this compound (da Silva et al., 2003).
Safety and Hazards
The safety data and hazards associated with 3-Fluoro-4-(4-methoxyphenoxy)aniline hydrochloride are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination. It’s always recommended to refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
properties
IUPAC Name |
3-fluoro-4-(4-methoxyphenoxy)aniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2.ClH/c1-16-10-3-5-11(6-4-10)17-13-7-2-9(15)8-12(13)14;/h2-8H,15H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQHYHZXRRVKSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=C(C=C(C=C2)N)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1431963-10-8 |
Source
|
| Record name | Benzenamine, 3-fluoro-4-(4-methoxyphenoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1431963-10-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
